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Compound of Interest

Compound Name: 2-Chloro-4-ethoxy-quinazoline

CAS No.: 98947-26-3

Cat. No.: B8719442

Get Quote

This guide outlines the technical protocols for the safe handling and disposal of 2-Chloro-4-
ethoxy-quinazoline (CAS: 98947-26-3). It is designed for laboratory personnel requiring

immediate, actionable safety data and waste management procedures.

Chemical Identity & Hazard Profile
Before initiating any disposal workflow, confirm the identity and hazard characteristics of the

substance.
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Parameter Technical Detail

Chemical Name 2-Chloro-4-ethoxy-quinazoline

CAS Number 98947-26-3

Molecular Formula C₁₀H₉ClN₂O

Molecular Weight 208.64 g/mol

Physical State
Solid (typically white to off-white crystalline

powder)

Primary Hazards
Corrosive (Skin/Eye), Acute Toxicity, Moisture

Sensitive.

Reactivity

Electrophilic Alkylating Agent. The C-Cl bond at

position 2 is susceptible to nucleophilic attack.

[1][2][3] Hydrolyzes to release hydrochloric acid

(HCl).

Containment & Pre-Disposal Handling
Core Directive: This compound is moisture-sensitive. Inappropriate exposure to humidity can

generate HCl gas and degrade the container.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C until disposal.

Container: Use glass or polypropylene. Avoid metal containers due to potential corrosion

from hydrolysis byproducts.

PPE Requirements: Nitrile gloves (double-gloved recommended), lab coat, safety goggles,

and a face shield if working with >5g quantities.

Disposal Decision Matrix
Use the following logic flow to determine the appropriate disposal route.
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Route B Workflow

Waste Assessment

Quantity > 100g?

Route A: Commercial Incineration
(Lab Pack)

Yes (High Risk)

Route B: Chemical Deactivation
(Quenching)

No (Low Volume)

1. Dissolve in THF/Dioxane

2. Treat with 1M NaOH

3. Neutralize to pH 7

4. Dispose as Halogenated Waste

Click to download full resolution via product page

Figure 1:Operational decision tree for selecting the safest disposal method based on waste

volume.

Detailed Disposal Protocols
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Route A: Commercial Incineration (Recommended)
For quantities >100g or expired stock bottles.

Segregation: Isolate the container in a secondary bin labeled "Hazardous Waste -

Toxic/Corrosive."

Labeling: Affix a hazardous waste tag detailing:

Chemical Name: 2-Chloro-4-ethoxy-quinazoline.[1][4][5][6]

Hazards: Toxic, Corrosive.

Constituents: 100% 2-Chloro-4-ethoxy-quinazoline.

Packaging: Place the primary container into a DOT-approved drum (Lab Pack) lined with

vermiculite or absorbent pads.

Disposal Code: Assign appropriate RCRA codes (typically D002 for corrosivity potential or

D003 if highly reactive; check local EHS guidelines for halogenated organics).

Route B: Chemical Deactivation (Quenching)
For small research quantities (<10g) or residual cleaning.

Scientific Rationale: The 2-chloro position is electrophilic. Treatment with a strong base (NaOH)

promotes Nucleophilic Aromatic Substitution (

), displacing the chlorine atom with a hydroxyl group. This converts the reactive chloro-
quinazoline into a stable quinazolinone derivative (2-hydroxy-4-ethoxyquinazoline or tautomer),
effectively "killing" the electrophilic hazard.

Step-by-Step Protocol:

Preparation:

Work inside a fume hood.

Prepare a 1M NaOH solution (approx. 5-10 equivalents relative to the waste).
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Prepare a solvent system: Tetrahydrofuran (THF) or 1,4-Dioxane.

Solubilization:

Dissolve the 2-Chloro-4-ethoxy-quinazoline in the organic solvent (THF/Dioxane).

Ensure complete dissolution.

Hydrolysis (The Kill Step):

Slowly add the 1M NaOH solution to the stirred organic mixture.

Caution: The reaction may be exothermic.[5] Monitor temperature.

Stir at room temperature for 2–4 hours. For stubborn residues, mild heating (40-50°C) may

be required.

Verification:

Check pH: Ensure the solution remains basic (pH > 12) to confirm excess base.

(Optional) TLC/LCMS: Confirm disappearance of the starting material (2-Cl parent) and

formation of the polar hydrolysis product.

Neutralization & Final Disposal:

Allow the mixture to cool.

Slowly add 1M HCl to adjust the pH to roughly 7-8.

Transfer the resulting mixture to the Halogenated Organic Solvent Waste stream.

Do NOT pour down the drain. Although deactivated, the organic scaffold and solvents

require chemical waste incineration.

Emergency Procedures
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Scenario Immediate Action

Spill (Solid)
Do not dry sweep (dust hazard). Cover with dry

lime or soda ash. Scoop into a waste container.

Skin Contact
Brush off loose particles. Rinse skin with water

for 15 minutes.[7] Seek medical attention.

Eye Contact

Rinse cautiously with water for 15 minutes.[7]

Remove contact lenses.[7][8] Immediate

medical attention required.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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